6-Methylnaphthalen-1-amine

Specification

• CAS No.: 116530-22-4
• Molecular Formula: C11H11N
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 6-methylnaphthalen-1-amine
• Standard InChI: InChI=1S/C11H11N/c1-8-5-6-10-9(7-8)3-2-4-11(10)12/h2-7H,12H2,1H3
• Standard InChI Key: JHQJTDIFWIZURA-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)C(=CC=C2)N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CC=C2)N

Introduction

6-Methylnaphthalen-1-amine, with the CAS number 116530-22-4, is a chemical compound belonging to the naphthalene family. It is characterized by its molecular formula C$_{11}$H$_{11}$N and a molecular weight of 157.21 g/mol. This compound is of interest due to its potential applications in various chemical and pharmaceutical processes.

Synthesis and Applications

While specific synthesis methods for 6-Methylnaphthalen-1-amine are not detailed in the available literature, compounds within the naphthalene family are often synthesized through various organic reactions involving naphthalene derivatives. The applications of such compounds can range from pharmaceutical research to materials science.

Biological Activity

Although direct biological activity data for 6-Methylnaphthalen-1-amine is limited, compounds with similar structures have shown potential in anticancer research. For example, derivatives of naphthalene have been explored for their ability to inhibit tubulin polymerization, which is crucial for cancer cell proliferation.

Research Findings

While specific research findings on 6-Methylnaphthalen-1-amine are scarce, related compounds have demonstrated significant biological activities:

• Anticancer Activity: Compounds like 4-(4-methoxynaphthalen-1-yl)-5-arylpyrimidin-2-amines have shown moderate to high antiproliferative activity against cancer cell lines.

• Tubulin Polymerization Inhibition: Some naphthalene derivatives can inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells.